

Clinical Success Rates of Picibanil for Chyle Leakage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Picibanil

CAS No.: 39325-01-4

Cat. No.: S607217

Get Quote

Clinical Context

Success Rate

Key Details

Source (Study Period)

| **Chyle Leak after Thyroid Surgery** [1] | **91.7%** (11/12 patients) | **Criteria:** 1) Symptom improvement; 2) Reduced fluid volume on ultrasound; 3) Drainage <10 mL/day. Median sessions: 2 (range 1-4). No recurrence in 35-month median follow-up. | Korean J Radiol. 2025 (2019-2024) | | **Post-Pulmonary Resection Chylothorax** [2] | **100%** (as pleurodesis adjuvant) | Used with conservative treatment (low-fat diet). 35/37 patients cured conservatively; 2 required reoperation. Pleurodesis performed in some cases with OK-432. | J Cardiothorac Surg. 2022 (2002-2018) | | **Lymphatic Malformations (Macrocytic)** [3] | **Up to 88%** (Excellent Response) | Systematic review of sclerotherapy. Better results in **macrocytic** vs. microcystic/mixed lesions. | Systematic Review (1990-2014) |

Detailed Experimental Protocols

The high success rates are achieved through specific administration protocols, which are critical for researchers to replicate and validate these results.

Sclerotherapy for Post-Thyroidectomy Chyle Leak [1]

This protocol involves direct injection of **Picibanil** into the chylous collection or drainage cavity.

- **Preparation:** **Picibanil** is reconstituted to a concentration of **0.1 mg in 10 mL of normal saline** [1].
- **Administration:**
 - The solution is injected through the existing surgical drain or percutaneously into the collection site.
 - The procedure is typically performed under ultrasound guidance to ensure precise delivery.
- **Dosing Regimen:**
 - The median number of sessions required was **two**, with a range of one to four sessions.
 - Treatment is repeated if the chylous leakage does not resolve after 3-6 weeks.

Pleurodesis for Post-Operative Chylothorax [2]

This protocol uses **Picibanil** to create inflammation and adhesion between the pleural layers, sealing the leak.

- **Preparation:** A mixture of **10 KE (Klinische Einheit) units of OK-432 in 100 mL of isotonic saline** is prepared [2]. *1 KE equals 0.1 mg of dried cocci* [4].
- **Administration:**
 - The solution is instilled into the thoracic cavity through the chest tube.
 - The chest tube is clamped, and the patient is instructed to change positions (e.g., left decubitus, supine, right decubitus) every 30 minutes for 2 hours to ensure the solution distributes evenly over the pleural surface.
 - After 2 hours, the chest tube is unclamped and placed back to suction.


Safety and Tolerability Profile

Picibanil sclerotherapy is generally well-tolerated with a predictable and manageable side effect profile, primarily related to a localized inflammatory response [1] [3].

- **Common Adverse Effects:**
 - **Fever** (Low-grade, 38–39°C)
 - **Localized pain** and swelling at the injection site
 - **Erythema** (redness)
- **Management:** These effects are typically self-limiting and resolve within a few days with standard supportive care (e.g., antipyretics, analgesics) [1].
- **Contraindication:** A skin test for penicillin allergy is recommended prior to treatment, as **Picibanil** is derived from a penicillin-treated strain of *Streptococcus pyogenes* [5].

Mechanism of Action

The following diagram illustrates the proposed biological mechanism through which **Picibanil** acts as a sclerosing agent, based on current understanding [3]:



[Click to download full resolution via product page](#)

Comparative Context and Alternatives

To position **Picibanil**'s performance, it is useful to understand alternative treatments:

- **Nutritional Management (Conservative):** This first-line treatment uses a **medium-chain triglyceride (MCT) diet** to reduce chyle production. One study reported a **92% (58/63 patients) success rate** without other interventions [6].
- **Minimally Invasive Interventions:** For high-output leaks refractory to conservative care or sclerotherapy, **Thoracic Duct Embolization (TDE)** is an option. A 2024 study showed a **100% clinical success rate** in resolving chyle leaks, albeit in a more complex patient group that had failed other treatments [7].

Summary for Professionals

For researchers and drug development professionals, the key takeaways are:

- **High Efficacy:** **Picibanil** shows consistently high clinical success rates (>90%) for post-surgical chyle leaks in recent studies.
- **Favorable Safety:** Its side effects are predictable, transient, and manageable.
- **Mechanism:** It acts as an immunostimulant, provoking a controlled inflammatory response that leads to sclerosis and sealing of the lymphatic leak.
- **Clinical Niche:** It serves as an effective **minimally invasive alternative** between conservative medical management and more invasive surgical or interventional procedures like thoracic duct ligation or embolization.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. OK-432 (Picibanil) Sclerotherapy for the Treatment of Chyle ... Leakage
[pubmed.ncbi.nlm.nih.gov]
2. Chylothorax after pulmonary resection and lymph node dissection for...
[cardiothoracicsurgery.biomedcentral.com]
3. RBCP - Intralesional treatment of lymphatic malformations with... [rbcp.org.br]
4. Effects of picibanil as sclerosing agent in primary spontaneous... [vats.amegroups.org]

5. [sciencedirect.com/topics/medicine-and-dentistry/ picibanil](https://www.sciencedirect.com/topics/medicine-and-dentistry/picibanil) [sciencedirect.com]
6. [Frontiers | The application of a medium-chain fatty diet and enteral...](#) [frontiersin.org]
7. [Treatment of CL after surgery in thyroid carcinoma patients | TCRM](#) [dovepress.com]

To cite this document: Smolecule. [Clinical Success Rates of Picibanil for Chyle Leakage]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b607217#picibanil-clinical-success-rates-chyle-leakage>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com